Cas no 1804487-00-0 (4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1804487-00-0
• MF: C₈H₃BrF₅NO
• MW: 304.011538743973
• CID: 4865057
• Update Time: 2025-09-26

4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H3BrF5NO/c9-5-3(7(10)11)1-15-6(4(5)2-16)8(12,13)14/h1-2,7H
• InChI Key： XQCIUJVHSVYJOE-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C(F)(F)F)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde

Introduction to 4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804487-00-0)

4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde, identified by the CAS number 1804487-00-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated pyridines, a subset of heterocyclic aromatic compounds known for their diverse biological activities and synthetic utility. The structural features of this molecule, particularly the presence of bromine, difluoromethyl, and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications in drug discovery.

The aldehyde functional group at the 3-position of the pyridine ring further enhances the reactivity of this compound, making it a valuable intermediate in the synthesis of more complex molecules. The combination of these structural elements not only imparts distinct electronic and steric properties but also opens up numerous possibilities for further functionalization and derivatization.

In recent years, there has been a growing interest in halogenated pyridines due to their role as key building blocks in the development of novel therapeutic agents. The presence of multiple halogen atoms, such as bromine and fluorine, can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. For instance, fluorine atoms are known to improve metabolic stability and binding affinity, while bromine can serve as a handle for further chemical modifications.

4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde has been explored in several cutting-edge research projects aimed at identifying new pharmacophores for treating various diseases. One notable area of investigation is its potential use in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and dysregulation of their activity is implicated in numerous pathological conditions, including cancer. The pyridine scaffold is a common motif in kinase inhibitors, and modifications to this core structure can lead to improved potency and selectivity.

Recent studies have demonstrated that compounds incorporating both difluoromethyl and trifluoromethyl groups exhibit enhanced binding affinity to target proteins. This is attributed to the ability of these groups to engage in favorable interactions with hydrogen bond donors and acceptors, as well as their influence on the overall shape complementarity between the ligand and the binding pocket. Additionally, the bromine atom provides a versatile site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in drug synthesis.

The aldehyde functionality at the 3-position of the pyridine ring offers another layer of reactivity that can be exploited for medicinal chemistry applications. Aldehydes are well-known for their ability to participate in condensation reactions with various nucleophiles, including amines and hydrazines, leading to the formation of Schiff bases or hydrazones. These derivatives have been shown to possess a range of biological activities, making them promising candidates for further investigation.

In addition to its role as an intermediate in drug synthesis, 4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde has also been studied for its potential applications in materials science. Halogenated pyridines can exhibit interesting electronic properties due to the presence of electronegative substituents, making them suitable candidates for use in organic semiconductors or liquid crystal displays.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the bromination of a pyridine derivative followed by functional group interconversions to introduce the difluoromethyl and trifluoromethyl groups. The final step often involves formylation at the 3-position using reagents such as Vilsmeier-Haack reagent or phosphorus oxychloride.

The purity and quality of 4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde are critical factors that must be carefully controlled during synthesis and characterization. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for verifying the structural integrity and purity of the compound. These analytical methods ensure that any impurities or byproducts do not interfere with downstream applications.

The growing interest in fluorinated compounds has led to advancements in synthetic methodologies tailored specifically for introducing fluorine atoms into complex molecules. Techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions have been refined over time to provide more efficient and scalable routes for synthesizing halogenated pyridines like 4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde.

In conclusion, 4-Bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804487-00-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, it is likely that this compound will play an even greater role in future drug discovery efforts.